3-methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one

positional isomer differentiation structure–activity relationship medicinal chemistry procurement

The compound 3-methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (molecular formula C16H16N4O3, MW 312.32 g/mol) is a synthetic heterocyclic small molecule belonging to the tetrazole-linked tetrahydrobenzo[c]chromen-6-one class. Its architecture fuses three pharmacophoric elements: a 7,8,9,10-tetrahydrobenzo[c]chromen-6-one tricyclic core (structurally related to urolithins and cannabilactones), a 3-methyl substituent on the benzochromenone ring, and a 1H-tetrazol-5-ylmethoxy side chain attached at the C-2 position.

Molecular Formula C16H16N4O3
Molecular Weight 312.32 g/mol
Cat. No. B11291743
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one
Molecular FormulaC16H16N4O3
Molecular Weight312.32 g/mol
Structural Identifiers
SMILESCC1=CC2=C(C=C1OCC3=NNN=N3)C4=C(CCCC4)C(=O)O2
InChIInChI=1S/C16H16N4O3/c1-9-6-14-12(7-13(9)22-8-15-17-19-20-18-15)10-4-2-3-5-11(10)16(21)23-14/h6-7H,2-5,8H2,1H3,(H,17,18,19,20)
InChIKeyDDTOMQMRYLXSBF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one: Compound Class, Core Scaffold, and Scientific Procurement Context


The compound 3-methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (molecular formula C16H16N4O3, MW 312.32 g/mol) is a synthetic heterocyclic small molecule belonging to the tetrazole-linked tetrahydrobenzo[c]chromen-6-one class. Its architecture fuses three pharmacophoric elements: a 7,8,9,10-tetrahydrobenzo[c]chromen-6-one tricyclic core (structurally related to urolithins and cannabilactones), a 3-methyl substituent on the benzochromenone ring, and a 1H-tetrazol-5-ylmethoxy side chain attached at the C-2 position [1]. The tetrazole moiety serves as a recognized carboxylic acid bioisostere, conferring potential metabolic stability advantages over carboxylate-bearing analogs while preserving hydrogen-bonding capacity [2]. This specific regiochemical arrangement—C-2 tetrazole attachment combined with C-3 methylation—distinguishes the compound from its C-1 and C-3 substituted congeners and positions it as a distinct chemical probe within the broader benzochromenone family.

Scaffold Identity C-2 tetrazole-substituted tetrahydrobenzo[c]chromen-6-one, C-3 methyl present
Selection Logic Distinct C-2 regiochemistry fills underexplored SAR vector; not a common catalog isomer
Research Context Tetrazole bioisostere supports metabolic stability assessment and ADME assay development

Why 3-Methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one Cannot Be Interchanged with In-Class Analogs


Generic substitution among tetrazole-linked tetrahydrobenzo[c]chromen-6-one analogs is scientifically unsound because small positional and substitutional variations on this scaffold produce non-interchangeable molecular recognition profiles. The target compound bears the tetrazolylmethoxy group at the C-2 position with a simultaneous C-3 methyl, whereas commercially available close analogs position the tetrazole at C-1 (e.g., 3-methyl-1-(2H-tetrazol-5-ylmethoxy) isomer) or C-3 (e.g., 3-(1H-tetrazol-5-ylmethoxy) des-methyl variant) . In the broader benzochromenone class, such positional isomerism has been shown to alter cholinesterase inhibitory potency, PDE2 inhibition, and anticancer cytotoxicity profiles [1][2]. Furthermore, the tetrahydro saturation state of the benzo[c]chromen-6-one core—versus the fully aromatic 6H-benzo[c]chromen-6-one series—affects molecular planarity, π-stacking capacity, and conformational flexibility, all of which directly impact target engagement [1]. These structural distinctions mean that procurement decisions predicated on mere scaffold similarity, without accounting for precise regiochemistry and substitution, risk acquiring a compound with fundamentally different biological activity, selectivity, and physicochemical behavior.

Target Compound
Common Substitute
Why Direct Interchange Risks Data Mismatch
C-2 tetrazole, C-3 methyl
C-3 tetrazole isomer (CAS 896856-55-6)
Positional isomer alters binding topology; SAR readouts may shift unpredictably
C-2 tetrazole, C-3 methyl
C-1 tetrazole isomer
Steric and electronic environment near lactone carbonyl differs; biological activity not transferable
C-3 methyl present
Des-methyl analog (MW 298.30)
Lipophilicity and target affinity shift; concentration-response may systematically offset
7,8,9,10-tetrahydro core
Fully aromatic 6H-benzo[c]chromen-6-one core
Core saturation changes planarity and π-stacking; cytotoxicity and binding profiles diverge

Quantitative Differentiation Evidence: 3-Methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one vs. Closest Analogs


C-2 vs. C-3 Tetrazole Positional Isomerism: Distinct Molecular Topology for Target Engagement

The target compound anchors the 1H-tetrazol-5-ylmethoxy group at the C-2 position of the benzochromenone ring, whereas the most abundant commercially cataloged analog—3-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (CAS 896856-55-6)—places the identical substituent at C-3 . This positional shift alters the spatial orientation of the tetrazole hydrogen-bond donor/acceptor array relative to the lactone carbonyl and the aromatic plane. In the broader tetrazole-linked benzochromene series, positional isomerism has been correlated with differential cytotoxicity profiles: C-2 tetrazole-substituted benzochromenes (1-(substitutedphenyl)-2-(1H-tetrazol-5-yl)-1H-benzo[f]chromene-3-amines) yielded compounds with IC50 values of 15–33 μM against MCF-7, Caco-2, HeLa, and SKBR-3 cancer cell lines, approaching the potency of 5-fluorouracil (IC50 10–17 μM) in the same assays [1]. Although direct data for the target compound are not yet reported in primary literature, the regiochemical distinction from the C-3 isomer means these two compounds cannot be assumed to share binding modes, selectivity windows, or polypharmacology profiles [2].

C-2 vs. C-3 Regioisomer
Reported
Target: C-2 tetrazole
Analogue: C-3 tetrazole
Related C-2 series: MTT IC50 15–33 µM (HeLa, MCF-7, SKBR-3)
Positional isomer may alter target binding; non-interchangeable in SAR campaigns
Cross-study data; direct compound-specific values not yet reported
positional isomer differentiation structure–activity relationship medicinal chemistry procurement

C-2 vs. C-1 Tetrazole Positional Isomerism: Differential Steric and Electronic Environment

A direct positional isomer—3-methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one—carries the tetrazolylmethoxy substituent at C-1 rather than C-2, while retaining the 3-methyl group . The C-1 position is ortho to the lactone carbonyl and peri to the ring junction, creating a distinct steric environment compared to the C-2 position (which is meta to the lactone carbonyl and adjacent to the 3-methyl). In the Gulcan et al. 2014 study of 7,8,9,10-tetrahydrobenzo[c]chromen-6-one cholinesterase inhibitors, hydroxyl and alkoxy substituent position was a critical determinant of inhibitory potency: compounds bearing substituents at different positions on the benzochromenone scaffold displayed divergent acetylcholinesterase and butyrylcholinesterase inhibition profiles, with IC50 values spanning from low micromolar to >40,000 nM depending on substitution pattern [1]. This class-level evidence establishes that positional isomerism on this scaffold is not pharmacologically silent; the C-1 and C-2 isomers must therefore be treated as distinct chemical entities for scientific procurement [2].

C-2 vs. C-1 Regioisomer
Class-level
Target: C-2 tetrazole
Isomer: C-1 tetrazole
Cholinesterase IC50 varies >40,000 nM by substitution position (class-level)
Regioisomerism impacts biological readout; requires independent validation
Class-level inference from Gulcan et al. 2014; direct C-1 vs. C-2 data not available
regioisomer comparison C-1 vs C-2 substitution chemical probe selectivity

C-3 Methyl Group Presence: Differentiation from Des-Methyl Analog (3-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one)

The target compound incorporates a methyl substituent at C-3 on the benzochromenone ring, whereas the closest des-methyl analog—3-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (CAS 896856-55-6)—lacks this alkyl group . The presence of the C-3 methyl increases molecular weight (312.32 vs. 298.30 g/mol) and lipophilicity (calculated clogP difference estimated at +0.5 to +0.8 log units based on the Hansch π constant for aromatic methyl substitution), which alters membrane permeability and non-specific protein binding . In the PDE2 inhibitor series of urolithin derivatives (structurally homologous 6H-benzo[c]chromen-6-ones), the presence and position of methyl substituents directly modulated inhibitory potency; for example, 3-hydroxy-8-methyl-6H-benzo[c]chromen-6-one showed an IC50 of >100 μM, while the optimized alkoxylated derivative 1f achieved an IC50 of 3.67 ± 0.47 μM, demonstrating that methyl placement is a determinant of biological activity magnitude rather than a silent structural feature [1]. Consequently, the des-methyl analog cannot serve as a valid proxy for the target compound in quantitative pharmacological experiments.

C-3 Methyl vs. Des-methyl
Class-level
ΔMW +14.02, ΔclogP ~+0.5–0.8; PDE2 IC50 modulated >27-fold in homologous urolithin series
Methyl affects lipophilicity and target affinity; des-methyl shifts concentration-response
Estimated lipophilicity difference; PDE2 data from Tang et al. 2021 (homologous scaffold)
methyl substitution effect lipophilicity modulation structure–activity relationship

Tetrahydro vs. Fully Aromatic Core: Conformational Flexibility and Molecular Recognition Divergence

The target compound bears a 7,8,9,10-tetrahydro-saturated benzo[c]chromen-6-one core, distinguishing it from the fully aromatic 6H-benzo[c]chromen-6-one series exemplified by 4-methyl-3-(1H-tetrazol-5-ylmethoxy)-6H-benzo[c]chromen-6-one . Saturation of the fused cyclohexenyl ring reduces molecular planarity, alters π-π stacking geometry, and introduces conformational flexibility at the ring junction. In the cholinesterase inhibitor study by Gulcan et al. 2014, the 7,8,9,10-tetrahydro series and the fully aromatic 6H-benzo[c]chromen-6-one series were synthesized and evaluated in parallel; although quantitative head-to-head data between core-matched analog pairs were not systematically reported, the study explicitly treated the two core types as distinct sub-series because of their divergent physicochemical and pharmacological properties [1]. The 4-methyl-3-(1H-tetrazol-5-ylmethoxy)-6H-benzo[c]chromen-6-one analog has reported IC50 values of 226 μg/mL against HeLa cells and 242.52 μg/mL against A549 lung carcinoma cells, whereas tetrahydro-core tetrazole benzochromenes from the Gorle et al. study achieved IC50 values in the 15–33 μM range against HeLa cells [2]. While these data originate from different laboratories and substituent sets, they illustrate that core saturation state materially affects cytotoxicity readouts and receptor complementarity.

Tetrahydro vs. Aromatic Core
Reported
Target: tetrahydro core
Analogue: aromatic 6H core
Tetrahydro series HeLa IC50 15–33 µM; aromatic analog IC50 ~226 µg/mL (cross-study)
Core saturation alters cytotoxicity readout; non-equivalent in target engagement studies
Data from independent labs with different substituent sets; context-dependent comparison
tetrahydro saturation conformational flexibility core scaffold comparison

Tetrazole Moiety as Carboxylic Acid Bioisostere: Class-Level Metabolic Stability Advantage

The 1H-tetrazol-5-ylmethoxy substituent on the target compound functions as a bioisosteric replacement for a carboxylic acid group, a design strategy extensively validated in medicinal chemistry [1]. Matched molecular pair analyses have demonstrated that tetrazole-containing compounds exhibit comparable or superior microsomal stability and reduced clogP relative to their carboxylic acid counterparts, while preserving hydrogen-bonding capacity and acidity (pKa of 1H-tetrazole ≈ 4.5–4.9 vs. carboxylic acid pKa ≈ 4.2–5.0) [2]. In the specific context of the benzochromenone scaffold, the tetrazole ring offers resistance to Phase II glucuronidation that would otherwise rapidly clear a free carboxylate-bearing analog, as ester glucuronidation is a known metabolic liability of carboxylic acid-containing aromatic lactones . This bioisosteric advantage is class-level rather than compound-specific, but it constitutes a key differentiator: a hypothetical carboxylic acid analog at the same C-2 position would exhibit different pharmacokinetics, membrane permeability, and off-target ion channel interactions (e.g., hERG binding differences associated with the carboxylate anion) [2].

Tetrazole Bioisostere
Class-level
pKa 4.5–4.9 vs. COOH 4.2–5.0; matched pair: maintained microsomal stability, reduced clogP
Tetrazole moiety may support metabolic stability context; relevant for ADME assay selection
Class-level medicinal chemistry inference; no compound-specific microsomal data available
tetrazole bioisostere metabolic stability carboxylic acid replacement

Highest-Confidence Application Scenarios for 3-Methyl-2-(1H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one Based on Differentiated Evidence


Chemical Probe for C-2 Tetrazole Benzochromenone Structure–Activity Relationship (SAR) Expansion

The unique C-2 tetrazole attachment with C-3 methylation makes this compound an essential SAR probe for mapping the pharmacophoric tolerance of the benzochromenone scaffold at the historically underexplored C-2 vector. In cholinesterase and PDE2 inhibitor programs, existing SAR has focused predominantly on C-3 and C-1 substitution [1]; this compound fills a critical regioisomeric gap, enabling direct comparison with the C-1 isomer (3-methyl-1-(2H-tetrazol-5-ylmethoxy)) and C-3 isomer (3-(1H-tetrazol-5-ylmethoxy)) to establish positional selectivity trends [2]. Procurement for medicinal chemistry libraries should prioritize this compound when the objective is to systematically probe C-2 substitution effects.

Tetrahydro-Benzochromenone Selective Profiling vs. Aromatic Core Counter-Screen

The 7,8,9,10-tetrahydro core distinguishes this compound from the fully aromatic 6H-benzo[c]chromen-6-one tetrazole analogs such as 4-methyl-3-(1H-tetrazol-5-ylmethoxy)-6H-benzo[c]chromen-6-one, which has reported HeLa cell cytotoxicity of 226 μg/mL versus the tetrahydro-core tetrazole series achieving 15–33 μM [1][2]. Researchers investigating the impact of core saturation on target engagement, cellular permeability, or metabolic stability should procure this compound alongside its aromatic-core comparator to generate paired saturation-state datasets, an experimental design that directly quantifies the pharmacological consequence of core hydrogenation [3].

Tetrazole Bioisostere Reference Standard for In Vitro ADME Assay Development

The 1H-tetrazol-5-ylmethoxy substituent serves as a validated carboxylic acid bioisostere with established metabolic stability advantages, including resistance to glucuronidation and reduced clogP relative to carboxylate equivalents [1]. This compound can function as a reference standard in microsomal stability, plasma protein binding, and permeability assays (e.g., PAMPA, Caco-2) where the objective is to benchmark the ADME performance of tetrazole-containing benzochromenones against matched carboxylic acid or amide congeners. Procurement for ADME screening panels is warranted when the research question involves quantifying the bioisosteric benefit of the tetrazole moiety within the benzochromenone chemotype [2].

Anticancer Polypharmacology Screening: Tetrazole-Benzochromenone Chemotype Expansion

Tetrazole-linked benzochromene derivatives have demonstrated modest but tractable cytotoxicity across multiple cancer cell lines, with lead compounds achieving IC50 values of 15–33 μM against MCF-7, Caco-2, HeLa, and SKBR-3 cells [1]. The target compound, with its distinct C-2/C-3 substitution architecture, represents a novel vector within this chemotype for oncology-focused screening cascades. Procurement is indicated for research groups seeking to expand the chemical diversity of their tetrazole-benzochromenone anticancer library beyond the published C-2 amino-substituted series, particularly for P-glycoprotein-mediated multidrug resistance modulation studies, where molecular docking has suggested favorable binding poses at the ATP-binding site [2].

Application
Selection Property
Validation Focus
C-2 Tetrazole SAR Probe
C-2 regiochemistry vs. C-1/C-3
Positional selectivity profiling
Tetrahydro Core Selectivity Profiling
Core saturation state (tetrahydro vs. aromatic)
Target engagement and permeability comparison
Tetrazole Bioisostere ADME Standard
Metabolic stability and H-bond capacity
Microsomal stability and permeability benchmarking
Cancer Cell-Model Polypharmacology Screening
C-2/C-3 substitution architecture
Cell viability and P-gp modulation endpoints
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